N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)oxamide
• InChI: InChI=1S/C18H18N2O4/c1-2-13-5-3-4-6-14(13)20-18(22)17(21)19-10-12-7-8-15-16(9-12)24-11-23-15/h3-9H,2,10-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: VSNLBEPSPXOVPI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C(=O)NCC2=CC3=C(C=C2)OCO3
• Molecular Formula: C18H18N2O4
• Molecular Weight: 326.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide, also known as EMD 386088, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives and has been studied for its effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088 is not fully understood, but it is believed to act as a selective antagonist at the 5-HT2A receptor, which is involved in the regulation of mood and anxiety. This compound has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and glutamate.
Biochemical and Physiological Effects:
Studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088 has a number of biochemical and physiological effects, including the modulation of neurotransmitter release and the regulation of neuronal activity. This compound has also been shown to increase the levels of certain brain-derived neurotrophic factors, which are involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088 in lab experiments is its specificity for the 5-HT2A receptor, which allows for more precise modulation of this system. However, one limitation of this compound is its relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are a number of potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088. One area of interest is the development of more potent and selective compounds that target the 5-HT2A receptor. Another potential direction is the investigation of the effects of this compound on other neurotransmitter systems, such as the GABA and opioid systems. Finally, there is a need for further research on the safety and efficacy of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088 in human clinical trials.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088 involves a multistep process that includes the reaction of 2-ethylphenol with phosgene to form 2-ethylphenyl isocyanate. This intermediate is then reacted with N-(1,3-benzodioxol-5-ylmethyl)ethylenediamine in the presence of a base to form the final product.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-N'-(2-ethylphenyl)ethanediamide 386088 has been studied extensively for its potential therapeutic applications in the treatment of various central nervous system disorders, including anxiety, depression, and schizophrenia. Studies have shown that this compound has anxiolytic and antipsychotic effects in animal models, making it a promising candidate for further research.